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Abstract
This technical guide details the methodology for the identification of Methyl 2,5-
dihydroxycinnamate, a naturally occurring phenolic compound, in the plant species Murraya

paniculata (commonly known as orange jasmine). This document outlines the necessary

experimental protocols for extraction, fractionation, and chromatographic separation. It also

compiles the essential analytical and spectroscopic data required for the unequivocal

identification of the compound. The information is intended to provide a comprehensive

resource for researchers in natural product chemistry, pharmacology, and drug discovery.

Introduction
Murraya paniculata (L.) Jack, a member of the Rutaceae family, is a plant rich in diverse

phytochemicals, including coumarins, flavonoids, and phenolic compounds. Among these,

Methyl 2,5-dihydroxycinnamate has been identified as a constituent of the leaves and aerial

parts of this plant.[1] Cinnamic acid derivatives are a well-known class of compounds with a

range of biological activities, making their identification and characterization in plant extracts a

significant area of research. This guide provides a structured approach to the isolation and

identification of Methyl 2,5-dihydroxycinnamate from M. paniculata.
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Physicochemical Properties of Methyl 2,5-
dihydroxycinnamate
A summary of the key physicochemical properties of Methyl 2,5-dihydroxycinnamate is

presented in Table 1. This data is crucial for its identification and characterization.

Table 1: Physicochemical Properties of Methyl 2,5-dihydroxycinnamate

Property Value Source

Molecular Formula C₁₀H₁₀O₄ PubChem

Molecular Weight 194.18 g/mol PubChem

IUPAC Name

methyl (E)-3-(2,5-

dihydroxyphenyl)prop-2-

enoate

PubChem

CAS Number 63177-57-1 PubChem

Appearance Not specified in search results -

Solubility Soluble in ethanol TargetMol

Experimental Protocols
The following protocols are based on established methods for the isolation of cinnamic acid

derivatives from plant materials and specific information regarding the extraction of Methyl 2,5-
dihydroxycinnamate from M. paniculata.

Plant Material Collection and Preparation
Fresh leaves of Murraya paniculata should be collected and authenticated by a plant

taxonomist. The leaves are then washed with distilled water to remove any debris, shade-dried

at room temperature for 7-10 days, and then pulverized into a coarse powder using a

mechanical grinder.

Extraction
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A general workflow for the extraction and isolation process is depicted in the diagram below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dried M. paniculata
Leaf Powder

Maceration with
Methanol

Filtration

Crude Methanolic
Extract

Solvent-Solvent
Partitioning

Hexane, Ethyl Acetate,
Aqueous Fractions

Column
Chromatography

(Silica Gel)

Ethyl Acetate Fraction

Collected
Sub-fractions

Preparative HPLC/TLC

Pure Methyl 2,5-
dihydroxycinnamate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolated Compound
from M. paniculata

Mass Spectrometry
(Molecular Weight and Formula)

NMR Spectroscopy
(¹H and ¹³C)

(Structural Elucidation)

IR Spectroscopy
(Functional Groups)

Comparison with
Literature Data

Confirmed Structure:
Methyl 2,5-dihydroxycinnamate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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